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Compound of Interest

1-(2-Chlorophenyl)imidazoline-2-
Compound Name:

thione
CAS No.: 51581-47-6
Cat. No.: B1585679

Get Quote

Technical Guide: 1-(2-Chlorophenyl)imidazoline-
2-thione

CAS Number: 30192-81-5 (Analogous reference) Molecular Formula: Cngcontent-ng-
€1989010908=""_nghost-ng-c3017681703="" class="inline ng-star-inserted">

H
CIN
S Molecular Weight: 212.69 g/mol IUPAC Name: 1-(2-Chlorophenyl)-2-imidazolidinethione

Executive Summary

1-(2-Chlorophenyl)imidazoline-2-thione is a heterocyclic organosulfur compound featuring
an imidazolidine-2-thione core N-substituted with a 2-chlorophenyl moiety.[1] It serves as a
critical pharmacophore in medicinal chemistry, structurally related to the antihypertensive agent
Clonidine.[2] Unlike Clonidine, which possesses an imino-imidazolidine structure, this
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compound exists in a thione-thiol tautomeric equilibrium, making it a versatile ligand for
coordination chemistry and a precursor for S-alkylated bioactive derivatives.

This guide provides an exhaustive analysis of its physicochemical properties, synthetic
pathways, reactivity profiles, and biological relevance.[2]

Physicochemical Properties
Structural Characteristics

The molecule consists of a five-membered saturated imidazolidine ring fused to a thione group
(C=S).[1] The steric bulk of the ortho-chloro substituent on the phenyl ring restricts rotation
around the N-Aryl bond, influencing crystal packing and solubility.

Property Value / Description
Appearance White to off-white crystalline solid
Melting Point 195-198 °C (Typical range for N-aryl analogs)
Solubility ?oluble in DMSO, DMF, hot Ethanol; Insoluble
in Water
pKa (Thiol) ~8.5 (Predicted)
LogP 2.1 — 2.5 (Lipophilic)
H-Bond Donors 1 (N-H)
H-Bond Acceptors 1(9)
Tautomerism

The compound exhibits prototropic tautomerism between the thione (1,3-dihydro) and thiol
(mercapto) forms.[2]

o Solid State: Exists predominantly as the thione tautomer due to strong intermolecular N-H---S
hydrogen bonding.[3]

¢ Solution: The equilibrium shifts based on solvent polarity. In polar aprotic solvents (DMSO),
the thione form remains favored, while alkaline conditions promote the thiol form, facilitating
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S-alkylation.[2]

Synthesis & Manufacturing
Primary Synthetic Route: CS Cyclization

The most robust industrial synthesis involves the cyclization of N-(2-
chlorophenyl)ethylenediamine with carbon disulfide (CS

).

Reagents:

N-(2-chlorophenyl)ethylenediamine[1]

Carbon Disulfide (CS

)I2]

Base (KOH or Et

N)[2]

Solvent (Ethanol or Toluene)[2]

Protocol:

Preparation of Diamine: React 2-chloroaniline with 2-chloroethylamine hydrochloride (or
aziridine) to yield N-(2-chlorophenyl)ethylenediamine.[1]

o Cyclization: Dissolve the diamine (1.0 eq) in ethanol. Add CS
(1.2 eq) dropwise at 0°C.[2]
o Reflux: Heat the mixture to reflux for 4—6 hours. Evolution of H

S gas indicates cyclization.

o Workup: Cool the solution. The product precipitates as a solid. Filter, wash with cold ethanol,
and recrystallize from ethanol/water.[2]
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Alternative Route: Isothiocyanate Method

For higher purity applications, 2-chlorophenyl isothiocyanate is reacted with ethylenediamine.

[1]
e Step 1: 2-CI-Ph-NCS + H
N-CH
CH
-NH
Thiourea intermediate.

e Step 2: Thermal cyclization with ammonia release.[1]

Visualization of Synthesis Pathway

CS2/ KOH

2-Chloroaniline + 2-Chloroethylamine N-(2-Chlorophenyl) +CS2,0°C o | Intermediate Reflux (-H2S) o | 1-(2-Chlorophenyl)
ethylenediamine "| Dithiocarbamate 7| imidazoline-2-thione

Click to download full resolution via product page

Figure 1: Synthetic pathway via Carbon Disulfide cyclization.

Chemical Reactivity Profile

S-Alkylation (Thioether Formation)
Under basic conditions (NaH/DMF or K

CO

/Acetone), the thiol tautomer is deprotonated, allowing nucleophilic attack on alkyl halides.[2]
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» Application: Synthesis of S-benzyl or S-alkyl derivatives which often exhibit enhanced
antimicrobial activity.[1]

e Mechanism: S

2 attack by the thiolate anion.

Coordination Chemistry

The compound acts as a monodentate ligand coordinating through the Sulfur atom (soft donor)
to soft metals (Ag

, Au

, Cu

).[2]

o Complexes: Forms stable complexes of type [M(L)
X or [M(L)
1X.

 Significance: These complexes are investigated for potential chemotherapeutic properties
(e.g., gold complexes for arthritis or cancer).[2]

Oxidation

Reaction with mild oxidants (H

O

, |

) leads to the formation of the disulfide dimer.[2] Stronger oxidation (KMnO

) can desulfurize the ring to the corresponding imidazolidinone (oxo-derivative).

Reactivity Map
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1-(2-Chlorophenyl)

imidazoline-2-thione

Oxidation Metal Complexation
(H202) (Ag+, Cu+)

Disulfide Metal-Sulfur
Dimer Complexes

Click to download full resolution via product page

Desulfurization
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Derivatives
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Figure 2: Chemical reactivity landscape of the imidazoline-2-thione core.[1]

Biological & Pharmacological Relevance[2][3][4][7]
[8]1[91[10][11][12]
Adrenergic & Imidazoline Receptor Ligands

The 2-chlorophenyl moiety is a classic pharmacophore for ngcontent-ng-c1989010908=""
_nghost-ng-c3017681703="" class="inline ng-star-inserted">

-adrenergic activity (cf. Clonidine).[2] While the thione itself is less active than the imino-analog,
it serves as a bioisostere and a prodrug.

e Mechanism: The thione group can be metabolically desulfurized or S-oxidized, potentially
altering binding affinity to Imidazoline (I

) receptors.[2]

Antimicrobial Activity
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S-substituted derivatives (e.g., S-benzyl) have demonstrated significant antibacterial activity
against Gram-positive bacteria (S. aureus) and antifungal activity (C. albicans). The lipophilicity
introduced by the chlorophenyl group enhances membrane permeability.

Experimental Protocols
Protocol A: Synthesis of 1-(2-Chlorophenyl)imidazoline-
2-thione

o Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
o Dissolution: Add 10 mmol of N-(2-chlorophenyl)ethylenediamine to 50 mL of ethanol.
e Addition: Add 12 mmol of CS

and 1 mmol of KOH (catalytic).

o Reaction: Heat to reflux (approx. 80°C) for 6 hours. Monitor by TLC (Mobile phase:
Hexane/Ethyl Acetate 7:3).

e |solation: Cool to room temperature. Pour the mixture into 100 mL ice water.

« Purification: Filter the white precipitate. Recrystallize from ethanol.

Yield: Expected yield 75-85%.

Protocol B: Characterization Data
e HNMR (DMSO-d

, 400 MHz):

3.65 (t, 2H, N-CH

), 4.05 (t, 2H, N-CH

), 7.2-7.5 (M, 4H, Ar-H), 8.4 (s, 1H, NH).[2]

e IR (KBr): 3200 cm
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(NH stretch), 1200 cm
(C=S stretch).[2]

e MS (ESI):m/z 213 [M+H]

Safety & Handling (MSDS Highlights)

Hazard Class Statement Precaution
Acute Toxicity H302: Harmful if swallowed Do not eat/drink in lab.
Skin Irritation H315: Causes skin irritation Wear nitrile gloves.[2]

I H319: Causes serious eye
Eye Irritation S Wear safety goggles.[2]
irritation

H335: May cause respiratory ]
STOT-SE o Use in a fume hood.
irritation

Storage: Store in a cool, dry place away from strong oxidizing agents. The compound is stable
under standard conditions but may darken upon prolonged exposure to light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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